Cas no 2137882-20-1 (N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide)

• Product Name: N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide
• CAS No: 2137882-20-1
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 5790929
• PubChem ID: 165452108
• Update Time: 2025-10-20

N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide Chemical and Physical Properties

Names and Identifiers

• 2137882-20-1
• N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide
• EN300-737992

• Inchi： 1S/C12H20ClNO/c13-5-1-2-12(15)14-11-7-9-3-4-10(6-9)8-11/h9-11H,1-8H2,(H,14,15)
• InChI Key： LSMRDUAXERJKHE-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1CC2CCC(C1)C2)=O

Computed Properties

• Exact Mass: 229.1233420g/mol
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Additional information on N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide

Comprehensive Overview of N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide (CAS No. 2137882-20-1): Properties, Applications, and Research Insights

The compound N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide (CAS No. 2137882-20-1) is a specialized organic molecule featuring a unique bicyclo[3.2.1]octane scaffold coupled with a 4-chlorobutanamide moiety. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The bicyclic framework contributes to its conformational rigidity, while the chloroalkylamide segment offers reactivity for further derivatization. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes or receptors where steric constraints are critical.

In recent years, the demand for novel bicyclic compounds has surged due to their applications in small-molecule therapeutics and bioconjugation. The CAS No. 2137882-20-1 has garnered attention in academic and industrial circles, with studies focusing on its synthetic accessibility and bioactivity profiles. A key advantage of this compound lies in its balanced lipophilicity, which is often optimized for blood-brain barrier permeability—a hot topic in neurological drug development. Computational models suggest its potential as a scaffold for kinase inhibitors, aligning with trends in precision medicine.

The synthesis of N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide typically involves multi-step organic reactions, including amidation and halogenation strategies. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times, addressing the growing need for green chemistry practices. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for high-throughput screening in drug discovery pipelines.

From a commercial perspective, suppliers of CAS No. 2137882-20-1 emphasize its role as a building block for bioactive molecules. The compound’s patent landscape reveals applications in anti-inflammatory and neuroprotective agents, resonating with current interest in age-related diseases. Its compatibility with click chemistry further expands utility in proteomics and diagnostic probe design. Notably, the 4-chloro moiety allows for nucleophilic substitutions, enabling diversification into libraries for fragment-based drug discovery.

Environmental and safety assessments of N-{bicyclo[3.2.1]octan-3-yl}-4-chlorobutanamide highlight its stability under standard laboratory conditions. While not classified as hazardous, proper handling protocols for chlorinated compounds are recommended. The rise of AI-driven molecular design has spurred interest in this compound’s QSAR (Quantitative Structure-Activity Relationship) data, with machine learning models predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity).

In conclusion, CAS No. 2137882-20-1 represents a versatile intermediate with untapped potential across interdisciplinary fields. Its synergy with cutting-edge drug discovery tools and alignment with sustainable synthesis trends position it as a valuable asset for future scientific breakthroughs. Ongoing research may unlock its role in targeted therapies, particularly for conditions requiring selective modulation of complex biological pathways.